Cas no 944467-91-8 (4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride)
4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride
- AKOS015848112
- 944467-91-8
- MLS000123532
- 4-(aminomethyl)-2-methyl-5-(2-methylpropyl)furan-3-carboxylic acid;hydrochloride
- 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid
- CS-0366410
- CHEMBL1467593
- SMR000124132
- 4-(Aminomethyl)-5-isobutyl-2-methylfuran-3-carboxylic acid hydrochloride
- 4-(Aminomethyl)-5-isobutyl-2-methyl-3-furoic acid hydrochloride
- 4-(aminomethyl)-2-methyl-5-(2-methylpropyl)furan-3-carboxylic acid hydrochloride
-
- MDL: MFCD04217183
- Inchi: 1S/C11H17NO3.ClH/c1-6(2)4-9-8(5-12)10(11(13)14)7(3)15-9;/h6H,4-5,12H2,1-3H3,(H,13,14);1H
- InChI Key: YFUYATAFSLYBHV-UHFFFAOYSA-N
- SMILES: Cl.O1C(C)=C(C(=O)O)C(CN)=C1CC(C)C
Computed Properties
- Exact Mass: 247.0975211g/mol
- Monoisotopic Mass: 247.0975211g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.5Ų
4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437080-500mg |
4-(Aminomethyl)-5-isobutyl-2-methylfuran-3-carboxylic acid hydrochloride |
944467-91-8 | 98% | 500mg |
¥6925.00 | 2024-04-24 |
4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride
Introduction to 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride (CAS No. 944467-91-8)
4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride, identified by the CAS number 944467-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug formulation.
The structural configuration of 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride features a furan ring substituted with various functional groups. The presence of an amino group at the 4-position, an isobutyl group at the 5-position, and a carboxylic acid group at the 3-position contributes to its unique chemical properties and reactivity. These substituents not only influence its physical and chemical characteristics but also play a crucial role in determining its biological efficacy.
In recent years, furan derivatives have been extensively studied for their potential therapeutic applications. The 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride compound has shown promise in various preclinical studies, particularly in the context of anti-inflammatory and antimicrobial agents. Its structural framework allows for interactions with biological targets, making it a candidate for further development into novel drugs.
The synthesis of 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and asymmetric synthesis, have been employed to optimize the production of this compound.
The pharmacological profile of 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride has been explored in several laboratory studies. Researchers have investigated its interaction with enzymes and receptors relevant to various diseases. For instance, its ability to modulate inflammatory pathways has been highlighted in studies focusing on chronic inflammatory disorders. Additionally, its antimicrobial properties have been observed against certain resistant strains of bacteria, suggesting potential applications in combating infections.
The compound's solubility in water due to the hydrochloride salt form facilitates its use in aqueous-based formulations, enhancing its bioavailability and therapeutic efficacy. This characteristic makes it particularly useful in developing oral and injectable medications. Furthermore, its stability under various storage conditions ensures that it remains viable for extended periods, which is crucial for clinical trials and commercial drug production.
The regulatory landscape for pharmaceutical compounds like 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride is stringent, requiring thorough characterization and validation before clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and purity. These methods provide critical data for regulatory submissions and ensure compliance with pharmaceutical standards.
Ongoing research continues to uncover new applications for furan derivatives in medicine. The unique structural features of 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride make it a versatile scaffold for drug design. By modifying its functional groups or exploring novel synthetic pathways, scientists aim to develop more effective therapeutic agents with improved pharmacokinetic profiles.
The industrial production of 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride is being optimized to meet growing demand from pharmaceutical companies. Continuous flow chemistry and green solvent systems are being adopted to enhance efficiency and reduce environmental impact. These advancements not only improve the scalability of production but also align with global sustainability goals.
In conclusion, 4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride (CAS No. 944467-91-8) is a promising compound with significant potential in pharmaceutical applications. Its unique chemical structure, biological activity, and favorable physicochemical properties make it a valuable asset in drug discovery and development. As research progresses, this compound is expected to contribute to the advancement of novel therapeutic strategies across various medical fields.
944467-91-8 (4-Aminomethyl-5-isobutyl-2-methyl-furan-3-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)